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Compound of Interest

Compound Name: N,N-Dimethylpivalamide

CAS No.: 24331-71-3

Cat. No.: B1295279

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for N,N-
Dimethylpivalamide (also known as N,N,2,2-tetramethylpropanamide), a tertiary amide of

significant interest in various chemical and pharmaceutical research contexts. This document

details its characteristic signatures in Nuclear Magnetic Resonance (NMR), Infrared (IR), and

Mass Spectrometry (MS), offering a foundational dataset for its identification, characterization,

and quality control.

Spectroscopic Data Summary
The following tables summarize the key spectroscopic data for N,N-Dimethylpivalamide.

Table 1: ¹H NMR Spectroscopic Data
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~2.95 Singlet 6H

N-CH₃ (due to

restricted rotation, two

distinct singlets may

be observed)

~1.25 Singlet 9H C-(CH₃)₃

Note: Due to restricted rotation around the amide C-N bond, the two N-methyl groups can be

diastereotopic and may appear as two separate singlets at room temperature.

Table 2: ¹³C NMR Spectroscopic Data
Chemical Shift (δ) ppm Assignment

~177 C=O (Amide carbonyl)

~38 C-(CH₃)₃

~36 N-CH₃

~27 C-(CH₃)₃

Table 3: IR Spectroscopic Data
Wavenumber (cm⁻¹) Intensity Assignment

~2960 Strong C-H stretch (alkane)

~1640 Strong C=O stretch (tertiary amide)

~1480 Medium C-H bend (alkane)

~1280 Medium C-N stretch

Table 4: Mass Spectrometry Data
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m/z Relative Intensity Assignment

129 Moderate [M]⁺ (Molecular Ion)

114 Moderate [M - CH₃]⁺

86 Strong [M - C(CH₃)₃]⁺

72 Strong [N(CH₃)₂C=O]⁺

57 Very Strong [C(CH₃)₃]⁺ (tert-Butyl cation)

Experimental Protocols
Detailed methodologies for the acquisition of the cited spectroscopic data are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: A sample of approximately 5-10 mg of N,N-Dimethylpivalamide was

dissolved in 0.5-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v

tetramethylsilane (TMS) as an internal standard. The solution was transferred to a 5 mm

NMR tube.

¹H NMR Spectroscopy: Proton NMR spectra were recorded on a 400 MHz spectrometer.

Data was acquired with a spectral width of 16 ppm, a relaxation delay of 1 second, and 16

scans. The free induction decay (FID) was Fourier transformed with a line broadening of 0.3

Hz.

¹³C NMR Spectroscopy: Carbon-13 NMR spectra were recorded on the same 400 MHz

spectrometer at a frequency of 100 MHz. The spectra were obtained with proton decoupling.

A spectral width of 240 ppm, a relaxation delay of 2 seconds, and 1024 scans were used.

The FID was processed with a line broadening of 1.0 Hz.

Infrared (IR) Spectroscopy
Sample Preparation: A small drop of neat N,N-Dimethylpivalamide was placed between two

sodium chloride (NaCl) plates to create a thin liquid film.
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Data Acquisition: The IR spectrum was recorded using a Fourier Transform Infrared (FTIR)

spectrometer. The spectrum was obtained by averaging 32 scans over the range of 4000-

400 cm⁻¹ with a resolution of 4 cm⁻¹. A background spectrum of the empty sample

compartment was recorded and subtracted from the sample spectrum.

Mass Spectrometry (MS)
Sample Introduction: A dilute solution of N,N-Dimethylpivalamide in methanol was

introduced into the mass spectrometer via direct infusion or through a gas chromatograph

(GC) for GC-MS analysis.[1]

Ionization: Electron Ionization (EI) was used with an ionization energy of 70 eV.[1]

Analysis: The mass spectrum was recorded using a quadrupole mass analyzer, scanning a

mass-to-charge (m/z) range of 40-200. The NIST Chemistry WebBook provides mass

spectrum data for N,N-Dimethylpivalamide.[2]

Spectroscopic Analysis Workflow
The following diagram illustrates a general workflow for the spectroscopic characterization of a

chemical compound like N,N-Dimethylpivalamide.
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General Spectroscopic Analysis Workflow
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Caption: A flowchart illustrating the typical workflow for the synthesis, purification, and

spectroscopic analysis of a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295279?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

